Cas no 2097013-43-7 (1,1-Dimethylethyl 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate)

• Product Name: 1,1-Dimethylethyl 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate
• CAS No: 2097013-43-7
• MF: C₁₁H₁₄ClN₃O₃
• MW: 271.700161457062
• CID: 5936905
• PubChem ID: 129071476
• Update Time: 2025-10-23

1,1-Dimethylethyl 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate
• SCHEMBL18786791
• 2097013-43-7
• tert-butyl 4-chloro-6H,7H,8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate
• EN300-28283622

• Inchi： 1S/C11H14ClN3O3/c1-11(2,3)18-10(16)15-4-5-17-7-8(12)13-6-14-9(7)15/h6H,4-5H2,1-3H3
• InChI Key： MPYCJMKTDAFPNQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(OC(C)(C)C)=O)C2=NC=NC(Cl)=C12

Computed Properties

• Exact Mass: 271.0723690g/mol
• Monoisotopic Mass: 271.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 394.5±42.0 °C(Predicted)
• pka: 1.06±0.20(Predicted)

Additional information on 1,1-Dimethylethyl 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate

Comprehensive Analysis of 1,1-Dimethylethyl 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate (CAS No. 2097013-43-7)

The compound 1,1-Dimethylethyl 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate (CAS No. 2097013-43-7) is a highly specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimido[5,4-b][1,4]oxazine core, has garnered attention for its versatility in drug discovery and material science applications. Researchers are particularly interested in its role as a building block for novel bioactive compounds, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 1,1-Dimethylethyl 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate has surged due to their relevance in targeted drug delivery and small-molecule therapeutics. This compound's chloro-substituted and carboxylate-protected features make it a valuable intermediate in synthesizing inhibitors for enzymes such as kinases, which are critical in cancer research. Its CAS No. 2097013-43-7 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

From a synthetic perspective, the 1,1-Dimethylethyl (tert-butyl) group in this compound enhances its stability, making it suitable for multi-step organic reactions. The 6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine scaffold is also notable for its hydrogen-bonding capacity, a property exploited in designing high-affinity ligands. These characteristics align with current trends in fragment-based drug design, where researchers prioritize molecules with optimal pharmacophore features.

Environmental and green chemistry considerations have also influenced the study of CAS No. 2097013-43-7. Innovations in catalytic synthesis and solvent-free reactions are being explored to produce this compound sustainably. Such advancements address the broader industry shift toward eco-friendly manufacturing, a topic frequently queried in AI-driven literature searches.

In summary, 1,1-Dimethylethyl 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4]oxazine-8-carboxylate represents a convergence of structural ingenuity and practical utility. Its applications span drug development, material science, and sustainable chemistry, making it a compound of enduring interest. As research progresses, its CAS No. 2097013-43-7 will likely remain a focal point in scientific discussions and patent filings.